Cas no 1190392-07-4 (2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetic acid)

• Product Name: 2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetic acid
• CAS No: 1190392-07-4
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD18883662
• CID: 2102251
• PubChem ID: 22341699
• Update Time: 2025-06-26

2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxopyrimidin-1(6H)-yl)acetic acid
• 2-(6-oxo-1,6-dihydropyrimidin-1-yl)acetic acid
• LONPTYYFZQGRGJ-UHFFFAOYSA-N
• [6-oxopyrimidin-1(6H)-yl]acetic acid
• (4-oxo-3,4-dihydro-3-pyrimidinyl)acetic acid
• Z1154745738
• 2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetic acid

• MDL： MFCD18883662
• Inchi： 1S/C6H6N2O3/c9-5-1-2-7-4-8(5)3-6(10)11/h1-2,4H,3H2,(H,10,11)
• InChI Key： LONPTYYFZQGRGJ-UHFFFAOYSA-N
• SMILES： O=C1C=CN=CN1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetic acid

Introduction to 2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetic acid (CAS No. 1190392-07-4)

2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1190392-07-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic acid has garnered considerable attention due to its structural versatility and potential biological activities. The compound belongs to the pyrimidine derivatives, a class of molecules widely studied for their pharmacological properties. Pyrimidines are fundamental in nucleic acid chemistry, serving as the building blocks of DNA and RNA, and thus, compounds derived from pyrimidine scaffolds often exhibit notable interactions with biological systems.

The molecular structure of 2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetic acid features a pyrimidine ring substituted at the 6-position with an oxo group (a carbonyl group), and an acetic acid moiety attached to the 1-position of the pyrimidine ring. This configuration imparts unique reactivity and functionality, making it a valuable scaffold for drug design. The presence of both carbonyl and carboxylic acid functionalities allows for diverse chemical modifications, enabling the synthesis of analogs with tailored biological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on modified pyrimidine structures. The oxopyrimidine scaffold, in particular, has been explored for its potential in inhibiting various enzymes and receptors involved in critical biological pathways. For instance, studies have highlighted the significance of oxopyrimidine derivatives in targeting kinases and other enzymes implicated in cancer progression. The acetic acid side chain in 2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetic acid provides a hydrogen bond donor capability, which can enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its role as a precursor or intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop inhibitors of enzymes such as dihydropyrimidinase (DHP), which is relevant in metabolic disorders. Additionally, modifications to the pyrimidine ring have led to compounds with antimicrobial and anti-inflammatory properties. The acetic acid moiety also facilitates further derivatization, allowing chemists to explore new chemical spaces for drug discovery.

The pharmacological potential of 2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetic acid has been further explored through computational modeling and experimental validation. Virtual screening approaches have identified its binding interactions with various protein targets, suggesting applications in treating neurological disorders and infectious diseases. Experimental studies have corroborated these predictions by demonstrating inhibitory effects on specific enzymes at submicromolar concentrations. These findings underscore the compound's promise as a lead molecule for further medicinal chemistry optimization.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetic acid, facilitating high-throughput screening campaigns. Techniques such as microwave-assisted synthesis and flow chemistry have reduced reaction times and improved yields, making it feasible to explore larger libraries of analogs. This has accelerated the discovery process and allowed for rapid characterization of new compounds.

The compound's solubility profile and metabolic stability are also critical factors influencing its pharmaceutical applicability. Studies indicate that modifications to the acetic acid side chain can enhance water solubility while maintaining bioactivity. Such properties are essential for developing orally bioavailable drugs that can traverse biological membranes effectively.

In conclusion, 2-(6-Oxo-1,6-dihydropyrimidin-1-yl)acetic acid (CAS No. 1190392-07-4) represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activities. Its role as a versatile scaffold for drug design continues to inspire innovation in medicinal chemistry. As research progresses, further exploration of its derivatives is expected to yield novel compounds with significant therapeutic value across multiple disease areas.